Cas no 82834-38-6 (Thiophene, 5-bromo-3-methyl-2-nitro-)

• Product Name: Thiophene, 5-bromo-3-methyl-2-nitro-
• CAS No: 82834-38-6
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• CID: 4204460
• PubChem ID: 901416
• Update Time: 2025-04-24

Thiophene, 5-bromo-3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 5-bromo-3-methyl-2-nitro-
• 5-BROMO-3-METHYL-2-NITROTHIOPHENE
• 82834-38-6
• AI-942/13331007
• DB-382194

• Inchi： 1S/C5H4BrNO2S/c1-3-2-4(6)10-5(3)7(8)9/h2H,1H3
• InChI Key： NSDDIMXESDSJEE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C([N+](=O)[O-])S1

Computed Properties

• Exact Mass: 220.91461Da
• Monoisotopic Mass: 220.91461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.1Ų